Casimersen Demonstrates Lower Adverse Event Reporting Signal Compared to Viltolarsen and Eteplirsen in FAERS Analysis
In a comprehensive analysis of the FDA Adverse Event Reporting System (FAERS) from Q3 2016 to Q4 2024 encompassing 2,760 reports for four exon-skipping antisense oligonucleotides, casimersen exhibited a substantially lower reporting odds ratio (ROR) for adverse event signals compared to other approved PMOs. Both viltolarsen (ROR = 55.41) and eteplirsen (ROR = 31.66) generated disproportionately strong safety signals, whereas casimersen's ROR of 8.55 was significantly lower [1]. This quantitative pharmacovigilance metric suggests a more favorable real-world safety profile for casimersen relative to its class comparators.
| Evidence Dimension | Adverse Event Reporting Signal Strength (Reporting Odds Ratio) |
|---|---|
| Target Compound Data | Casimersen ROR = 8.55 |
| Comparator Or Baseline | Viltolarsen ROR = 55.41; Eteplirsen ROR = 31.66 |
| Quantified Difference | Casimersen ROR is 6.5-fold lower than viltolarsen and 3.7-fold lower than eteplirsen |
| Conditions | FDA Adverse Event Reporting System (FAERS), 2,760 reports, Q3 2016 to Q4 2024, using Reporting Odds Ratio (ROR), Proportional Reporting Ratio (PRR), Bayesian Confidence Propagation Neural Network (BCPNN), and Multi-item Gamma-Poisson Shrinker (MGPS) algorithms |
Why This Matters
Lower adverse event reporting signals support a more favorable clinical safety profile, which is critical for long-term therapeutic selection and reduces the burden of safety monitoring in both clinical and research settings.
- [1] FAERS Analysis Study. Casimersen, Eteplirsen, Golodirsen, and Viltolarsen Adverse Event Reporting Comparison. TechRxiv. 2025. DOI pending. View Source
